Cas no 5689-06-5 (3a,7a-Methano-1H-inden-2(3H)-one, tetrahydro-)

• Product Name: 3a,7a-Methano-1H-inden-2(3H)-one, tetrahydro-
• CAS No: 5689-06-5
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 347547
• PubChem ID: 13156882
• Update Time: 2025-04-19

3a,7a-Methano-1H-inden-2(3H)-one, tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3a,7a-Methano-1H-inden-2(3H)-one, tetrahydro-
• Tetrahydro-1H-3a,7a-methanoinden-2(3H)-one
• 5689-06-5
• DTXSID60522990

• Inchi： 1S/C10H14O/c11-8-5-9-3-1-2-4-10(9,6-8)7-9/h1-7H2
• InChI Key： BUDUWSXWLIUJED-UHFFFAOYSA-N
• SMILES： O=C1CC23CCCCC2(C1)C3

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07